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Compound of Interest

Compound Name: Erythromycin Lactobionate

Cat. No.: B125226

Erythromycin Lactobionate: A Comprehensive
Technical Guide

Erythromycin Lactobionate is the lactobionate salt form of erythromycin, a macrolide
antibiotic produced by a strain of Saccharopolyspora erythraea (formerly Streptomyces
erythraeus).[1][2] This water-soluble salt is suitable for intravenous administration, allowing for
the achievement of high plasma levels in the treatment of serious bacterial infections.[3] This
guide provides an in-depth overview of its chemical structure, properties, mechanism of action,
and relevant experimental protocols for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

Erythromycin Lactobionate is formed by the salt linkage between the basic erythromycin
molecule and lactobionic acid.[3][4] The chemical name is erythromycin mono(4-O-3-D-
galactopyranosyl-D-gluconate).[5] It is a white to off-white lyophilized powder that is freely
soluble in water and alcohol.[3][4]

Below is a diagram illustrating the components of Erythromycin Lactobionate.
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Components of Erythromycin Lactobionate.

A summary of the key physicochemical properties of Erythromycin Lactobionate is presented

in the table below.

Property Value Source(s)
Molecular Formula C49H89NO25 [5]
Molecular Weight 1092.2 g/mol [51[6]
White or slightly yellow
Appearance .g vy [3]
hygroscopic powder
Melting Point 145° to 150°C [31[7]
Water: ~200 mg/mL, Freely
soluble in ethanol and
Solubility methanol, Very slightly soluble [31[7]
in acetone and methylene
chloride.
pKa (Strongest Basic) 8.38 [6]
pKa (Strongest Acidic) 12.44 [6]

Mechanism of Action

Erythromycin exerts its bacteriostatic action by inhibiting protein synthesis in susceptible

bacteria.[1][8] It diffuses through the bacterial cell membrane and reversibly binds to the 50S

subunit of the bacterial ribosome.[5][8] This binding action blocks the translocation of peptides,

thereby preventing the elongation of the polypeptide chain and halting protein synthesis.[38][9]

Erythromycin does not affect nucleic acid synthesis.[2][4] The specificity of erythromycin for the

bacterial ribosome, with minimal effect on human ribosomes, accounts for its therapeutic utility.

[9]
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The following diagram illustrates the mechanism of action of Erythromycin Lactobionate.
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Inhibition of bacterial protein synthesis.

Experimental Protocols
Reconstitution and Dilution for Intravenous
Administration

Erythromycin Lactobionate for injection is a lyophilized powder that requires reconstitution
and further dilution before administration.[4]

Materials:

» Erythromycin Lactobionate vial (e.g., 500 mg)[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b125226?utm_src=pdf-body
https://www.benchchem.com/product/b125226?utm_src=pdf-body-img
https://www.benchchem.com/product/b125226?utm_src=pdf-body
https://www.accessdata.fda.gov/drugsatfda_docs/label/2022/050609Orig1s051lbl.pdf
https://www.benchchem.com/product/b125226?utm_src=pdf-body
https://www.accessdata.fda.gov/drugsatfda_docs/label/2022/050609Orig1s051lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Sterile Water for Injection, USP (without preservatives)[10]

 Intravenous (1V) diluent (e.g., 0.9% Sodium Chloride Injection, USP; Lactated Ringer's
Injection, USP)[10][11]

Procedure:

e Initial Reconstitution: Add 10 mL of Sterile Water for Injection, USP to a 500 mg vial of
Erythromycin Lactobionate. This provides an initial concentration of 50 mg/mL.[4][10] It is
crucial to use only Sterile Water for Injection for this initial step, as other diluents containing
inorganic salts can cause precipitation.[10]

e Further Dilution for Continuous Infusion: The reconstituted solution should be further diluted
to a final concentration of 1 mg/mL (1 g per liter).[11][12]

 Further Dilution for Intermittent Infusion: For intermittent infusion, the reconstituted solution
can be diluted to a final concentration of 1 to 5 mg/mL.[11]

e pH Adjustment: Acidic solutions of Erythromycin Lactobionate are unstable. The pH of the
final diluted solution should be in the optimal range for stability (6.5 - 7.5).[4][11] If necessary,
a buffering agent like 4% sodium bicarbonate may be added.[11]

o Administration: The final diluted solution should be administered by slow continuous or
intermittent intravenous infusion.[12][13] IV push is not an acceptable method of
administration.[2]

Antimicrobial Susceptibility Testing (AST)

Quantitative methods are used to determine the minimum inhibitory concentrations (MICs) of
Erythromycin, which provide estimates of the susceptibility of bacteria to the antibiotic.[14]

a) Broth or Agar Dilution Method: This is a standardized procedure to determine the MIC of an
antimicrobial agent.[14]

Materials:

o Standardized erythromycin powder[14]
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» Bacterial inoculum standardized to a specific concentration[14]
o Appropriate broth or agar medium[14]

Procedure:

Prepare serial twofold dilutions of erythromycin in the broth or agar medium.

Inoculate each dilution with a standardized suspension of the test bacterium.

Incubate the tubes or plates under appropriate conditions.

The MIC is the lowest concentration of erythromycin that completely inhibits the visible
growth of the bacterium.[14]

b) Disk Diffusion Method: This method provides a qualitative assessment of bacterial
susceptibility.

Materials:

o Paper disks impregnated with 15 mcg of erythromycin[12]

e Agar plates

» Standardized bacterial inoculum

Procedure:

o Evenly inoculate the surface of an agar plate with the test bacterium.
e Place the erythromycin-impregnated disk on the agar surface.

¢ Incubate the plate under appropriate conditions.

o Measure the diameter of the zone of growth inhibition around the disk. The size of the zone
is correlated with the MIC to determine if the bacterium is susceptible, intermediate, or
resistant to erythromycin.[13]
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Quantitative Data
In Vitro Susceptibility Data

Erythromycin is active against a range of Gram-positive and some Gram-negative bacteria.[9]

[15] The table below summarizes the Minimum Inhibitory Concentration (MIC) values for

several medically significant bacteria.

Bacterial Species MIC (pg/mL) Source(s)
Staphylococcus aureus 0.6 [15][16]
Streptococcus pneumoniae 0.06 [15][16]
Group A Streptococci (clinical 0.031 (15][16]

isolates)

Pharmacokinetic Data

Following intravenous infusion, Erythromycin Lactobionate provides therapeutic plasma

concentrations.
Dosage and Peak Plasma . Elimination
. . . Time to Peak . Source(s)
Administration Concentration Half-Life
500 mg infused o
. Not specified in
over 1 hour in ~10 mcg/mL 1 hour [41[12][13]

fasting adults

this result

1000 mg infused
over 30-60
minutes in ) ]
] ) 33.3-34.4 mg/L End of infusion
patients with
respiratory tract

infections

1.9 - 2.0 hours [17]

Conclusion
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Erythromycin Lactobionate remains a clinically important antibiotic for intravenous therapy of
susceptible bacterial infections. Its well-characterized chemical properties, established
mechanism of action, and predictable pharmacokinetics make it a valuable tool in the medical
field. The experimental protocols outlined provide a foundation for its preparation,
administration, and microbiological evaluation. Further research into its applications and
potential for combination therapies is ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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